Cas no 1804495-85-9 (3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde)

3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde is a versatile fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct structure, featuring bromo, difluoromethyl, and fluoro substituents, enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic frameworks. The aldehyde functional group offers further derivatization potential, enabling the introduction of diverse pharmacophores. The electron-withdrawing effects of the fluorine atoms improve metabolic stability in target molecules, while the bromo substituent facilitates palladium-catalyzed transformations. This compound is particularly useful in the development of bioactive compounds, where precise functionalization and fluorination are critical for optimizing potency and physicochemical properties.

3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde structure

1804495-85-9 structure

Product Name:3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde

CAS No:1804495-85-9

MF:C₇H₃BrF₃NO

MW:254.004031419754

CID:4859841

Update Time:2025-10-24

3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde
- Inchi： 1S/C7H3BrF3NO/c8-5-3(2-13)1-4(9)12-6(5)7(10)11/h1-2,7H
- InChI Key： NPGFCLZAHLXDHX-UHFFFAOYSA-N
- SMILES： BrC1=C(C=O)C=C(N=C1C(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 193
XLogP3: 2.1
Topological Polar Surface Area: 30

3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029061610-1g	3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde	1804495-85-9	97%	1g	$1,445.30	2022-04-02

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Additional information on 3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde

Comprehensive Overview of 3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde (CAS No. 1804495-85-9)

3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde (CAS No. 1804495-85-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic aldehydes, which are pivotal intermediates in the synthesis of bioactive molecules. Its unique structure, featuring bromine, difluoromethyl, and fluorine substituents, makes it a valuable building block for designing novel drug candidates and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry is driven by their ability to enhance metabolic stability, bioavailability, and binding affinity in target molecules. Researchers are increasingly exploring 3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde for its potential applications in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. Its CAS No. 1804495-85-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

In the agrochemical sector, this compound is investigated for its role in creating next-generation pesticides. The presence of fluorine atoms and a reactive aldehyde group allows for precise modifications, enabling the synthesis of compounds with improved efficacy and environmental safety. Recent studies highlight its utility in developing sustainable crop solutions, aligning with global trends toward green chemistry and reduced ecological impact.

From a synthetic perspective, 3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde serves as a versatile intermediate. Its bromine substituent facilitates cross-coupling reactions, while the aldehyde functionality enables condensation and nucleophilic addition reactions. These features make it a cornerstone in organofluorine chemistry, a field that has seen exponential growth due to the rising demand for fluorine-containing pharmaceuticals.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its high purity and structural integrity, which are critical for reproducible research outcomes. The compound's CAS No. 1804495-85-9 is often referenced in patents and peer-reviewed journals, underscoring its importance in industrial and academic settings.

As the scientific community continues to explore fluorine's role in enhancing molecular properties, 3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde remains a focal point for innovation. Its applications span drug discovery, material science, and agrochemical development, making it a compound of enduring interest. Researchers and manufacturers alike prioritize its study to address challenges in precision medicine and sustainable agriculture.

In conclusion, 3-Bromo-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde (CAS No. 1804495-85-9) exemplifies the intersection of structural complexity and functional versatility. Its role in advancing fluorine chemistry and its potential to address pressing global challenges ensure its continued relevance in scientific and industrial advancements.